Cas no 89499-47-8 (2-Thiophenecarboxylic acid, 5-(acetylamino)-, ethyl ester)

2-Thiophenecarboxylic acid, 5-(acetylamino)-, ethyl ester structure
89499-47-8 structure
Product Name:2-Thiophenecarboxylic acid, 5-(acetylamino)-, ethyl ester
CAS No:89499-47-8
MF:C9H11NO3S
MW:213.253541231155
CID:598733
PubChem ID:13742235
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 5-(acetylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(acetylamino)-, ethyl ester
    • ethyl 5-acetamidothiophene-2-carboxylate
    • DTXSID70548202
    • BWZJBVVCZYGVAK-UHFFFAOYSA-
    • InChI=1/C9H11NO3S/c1-3-13-9(12)7-4-5-8(14-7)10-6(2)11/h4-5H,3H2,1-2H3,(H,10,11)
    • 89499-47-8
    • Inchi: 1S/C9H11NO3S/c1-3-13-9(12)7-4-5-8(14-7)10-6(2)11/h4-5H,3H2,1-2H3,(H,10,11)
    • InChI Key: BWZJBVVCZYGVAK-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=CC=C1NC(C)=O

Computed Properties

  • Exact Mass: 213.04596439g/mol
  • Monoisotopic Mass: 213.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 83.6Ų
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